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Compound of Interest

Compound Name: 1-Bromo-2,4-dinitrobenzene

Cat. No.: B145926 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-2,4-dinitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-
Bromo-2,4-dinitrobenzene, including detailed operational and disposal plans. Our goal is to

be your preferred source for laboratory safety and chemical handling information, building trust

by providing value beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromo-2,4-dinitrobenzene is a hazardous substance that requires strict safety protocols. It

is classified as corrosive and toxic, capable of causing severe skin and eye burns.[1][2] It is

harmful if swallowed, inhaled, or in contact with skin, and may cause an allergic skin reaction.

[2][3][4][5]

Emergency Overview:

Appearance: Yellow crystalline powder.[1]
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Danger! Corrosive. Causes severe eye and skin burns.[1][2] May cause skin sensitization.[1]

[3] Toxic if swallowed, in contact with skin, or if inhaled.[2][6]

Required Personal Protective Equipment (PPE)
To mitigate the risks associated with handling this chemical, the following personal protective

equipment is mandatory:

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

dust, preventing severe eye

burns and damage.[1][2][6]

Hand Protection
Nitrile or other chemically

resistant gloves.

Prevents skin contact, which

can cause burns and

sensitization.[1]

Body Protection
Flame-resistant lab coat and

appropriate protective clothing.

Protects skin from accidental

contact and contamination.[1]

[2]

Respiratory Protection

Use a certified respirator if

handling outside of a fume

hood or if dust is generated.

Prevents inhalation of toxic

dust particles.[1][2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for the safe handling of 1-Bromo-2,4-
dinitrobenzene.

Preparation and Handling
Consult the SDS: Before beginning any work, thoroughly read and understand the Safety

Data Sheet (SDS) for 1-Bromo-2,4-dinitrobenzene.
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Work Area: All handling of this chemical must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[1][7] Ensure that an eyewash station and

safety shower are readily accessible.[1][7]

Don PPE: Put on all required PPE as specified in the table above.

Weighing and Transfer: When weighing or transferring the solid, do so carefully to minimize

dust generation.[1] Use a spatula and a tared container.

Avoid Contact: At all times, avoid direct contact with the skin, eyes, and clothing.[1] Do not

ingest or inhale the substance.[1]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1][6]

Storage
Store 1-Bromo-2,4-dinitrobenzene in a tightly closed, properly labeled container.[1][2]

The storage area should be cool, dry, and well-ventilated, away from incompatible

substances.[1][2]

Store in a designated corrosives area.[2][7]

Emergency and First-Aid Procedures
In the event of an exposure or spill, immediate action is critical.
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Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][2][6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1][2][6]

Inhalation

Remove the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[1][2][6]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water. Seek immediate

medical attention.[1][2]

Disposal Plan
Proper disposal of 1-Bromo-2,4-dinitrobenzene and any contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Waste Container: Designate a specific, labeled hazardous waste container for 1-Bromo-2,4-
dinitrobenzene waste. The container should be made of a compatible material and have a

secure lid.

Segregation: This chemical is a halogenated nitroaromatic compound. It must be segregated

from non-halogenated waste streams.

Contaminated Materials: All disposable items that have come into contact with 1-Bromo-2,4-
dinitrobenzene, such as gloves, weighing paper, and absorbent pads, must be placed in the

designated hazardous waste container.
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Disposal Method
Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal guidelines.

Licensed Disposal Contractor: Arrange for the disposal of the hazardous waste through a

licensed and qualified hazardous waste disposal contractor.

Recommended Treatment: The preferred method for the disposal of halogenated

nitroaromatic compounds is high-temperature incineration in a facility equipped with

appropriate emission controls. This ensures the complete destruction of the hazardous

compound.

Quantitative Data
The following table summarizes key quantitative data for 1-Bromo-2,4-dinitrobenzene.

Property Value

Molecular Formula C₆H₃BrN₂O₄

Molecular Weight 247.00 g/mol [3]

Melting Point 70-73 °C (158-163 °F)[6]

Boiling Point 288.4 °C at 760 mmHg[8]

Density 1.91 g/cm³[6]

Appearance Yellow crystalline solid[1]

Solubility Slightly soluble in water.[6]

Experimental Protocols and Visualizations
Chemical Spill Workflow
The following diagram illustrates the logical workflow for responding to a 1-Bromo-2,4-
dinitrobenzene spill.
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Chemical Spill Workflow for 1-Bromo-2,4-dinitrobenzene

Spill Occurs

Evacuate Immediate Area Seek Medical Attention
if Exposed

Alert Supervisor and EHS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain the Spill
(Use absorbent pads)

Clean Up Spill
(Use non-reactive absorbent)

Collect Waste in a
Sealed, Labeled Container

Decontaminate the Area

Dispose of as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a 1-Bromo-2,4-dinitrobenzene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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